Cas no 1805090-35-0 (3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-carboxaldehyde)

• Product Name: 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-carboxaldehyde
• CAS No: 1805090-35-0
• MF: C₉H₆F₂N₂O₂
• MW: 212.152948856354
• CID: 4875813
• Update Time: 2025-05-19

3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-carboxaldehyde

• Inchi： 1S/C9H6F2N2O2/c1-15-9-6(3-12)5(4-14)2-7(13-9)8(10)11/h2,4,8H,1H3
• InChI Key： NOARIRYZVMOUNM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=O)C(C#N)=C(N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 277
• XLogP3: 1
• Topological Polar Surface Area: 63

Additional information on 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-carboxaldehyde

3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-carboxaldehyde (CAS No. 1805090-35-0)

3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-carboxaldehyde is a highly specialized organic compound with the CAS registry number 1805090-35-0. This compound belongs to the class of pyridine derivatives, which are widely studied in various fields of chemistry due to their unique electronic properties and potential applications in drug design, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with a cyano group at position 3, a difluoromethyl group at position 6, a methoxy group at position 2, and a carboxaldehyde group at position 4. These substituents collectively influence the compound's chemical reactivity, stability, and biological activity.

The synthesis of 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-carboxaldehyde involves a series of multi-step reactions, including nucleophilic substitutions, oxidations, and coupling reactions. Recent advancements in catalytic methodologies have enabled the efficient construction of such complex heterocyclic compounds with high precision. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly streamlined the synthesis process, reducing both time and cost while maintaining high yields.

One of the most intriguing aspects of this compound is its potential application in medicinal chemistry. The presence of multiple functional groups provides ample opportunities for further modification and optimization. For example, the cyano group can act as a bioisostere for other functionalities, while the carboxaldehyde group can serve as a site for bioconjugation or further functionalization. Recent studies have explored the use of this compound as a lead molecule in the development of novel anticancer agents. Preclinical data suggest that it exhibits selective cytotoxicity against various cancer cell lines, potentially through modulation of key signaling pathways.

In addition to its therapeutic potential, 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-carboxaldehyde has shown promise in agrochemical applications. Its ability to inhibit key enzymes involved in plant defense mechanisms makes it a candidate for developing eco-friendly pesticides. Field trials conducted under controlled conditions have demonstrated its efficacy in controlling crop pests without adverse effects on non-target organisms or the environment.

The stability and solubility properties of this compound are critical factors influencing its practical applications. Studies have shown that it exhibits good thermal stability up to 150°C and moderate solubility in common organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for large-scale synthesis and formulation into various delivery systems.

From an environmental perspective, the biodegradation profile of 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-carboxaldehyde has been extensively investigated. Results indicate that it undergoes rapid microbial degradation under aerobic conditions, minimizing its persistence in natural ecosystems. This attribute aligns with current global efforts to develop sustainable chemical products that minimize ecological impact.

In conclusion, 3-Cyano-6-(difluoromethyl)-2-methoxypyridine-4-carboxaldehyde (CAS No. 1805090-35-0) represents a versatile platform for exploring new chemical entities with diverse applications. Its unique structure, combined with recent advances in synthetic methodologies and biological evaluations, positions it as a valuable tool in contemporary research and development.